Cas no 51443-71-1 (2-Propenoic acid,1-methylpentyl ester)

• Product Name: 2-Propenoic acid,1-methylpentyl ester
• CAS No: 51443-71-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 375118
• PubChem ID: 3016667
• Update Time: 2025-04-19

2-Propenoic acid,1-methylpentyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1-methylpentyl ester
• 1-methylpentyl acrylate
• hexan-2-yl prop-2-enoate
• 1-methylpentyl prop-2-enoate
• SCHEMBL185499
• EINECS 257-209-7
• NS00056517
• DTXSID40965760
• 51443-71-1
• 2-hexyl acrylate

• Inchi： 1S/C9H16O2/c1-4-6-7-8(3)11-9(10)5-2/h5,8H,2,4,6-7H2,1,3H3
• InChI Key： HRKWOOHVRHBXHJ-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C(C)CCCC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3